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Get Quote

The following table summarizes the key identified physicochemical and toxicological data for 5-Ethyl-2-

nonanol. Please note that some values are estimates [1].

Property Value Source / Notes

CAS Number 103-08-2 [2] [1]

Molecular Formula C₁₁H₂₄O [2] [3] [1]

Molecular Weight 172.31 g/mol [2] [3] [1]

IUPAC Name 5-ethylnonan-2-ol [2] [1]

Boiling Point 223.04 °C (est. at 760 mmHg) [1]

Flash Point 99.2 °C (211 °F) (est.) [1]

Water Solubility 57.47 mg/L @ 25 °C (est.) [1]

logP (o/w) 4.093 (est.) [1]

Vapor Pressure 0.020 mmHg @ 25 °C (est.) [1]

Dermal Toxicity (LD₅₀) 4760 mg/kg (skin - rabbit) [1]
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Frequently Asked Questions for Researchers

1. Under what conditions should I store 5-Ethyl-2-nonanol to ensure its stability for long-term

experiments? While explicit stability data is unavailable, you can infer stable storage conditions from its

properties. The compound should be stored in a cool, well-ventilated place, away from heat and ignition

sources like open flames or sparks, given its flash point of approximately 99°C [1]. A tightly closed container

made of a compatible material (e.g., glass or certain plastics) is recommended to prevent evaporation and

moisture absorption. The high boiling point and low vapor pressure suggest it is not highly volatile at room

temperature [1].

2. What are the primary safety hazards associated with handling this compound? Available safety data

indicates that 5-Ethyl-2-nonanol poses a low to moderate acute dermal toxicity risk [1]. As with many

laboratory chemicals, you should assume it may cause skin and eye irritation. There is no specific GHS

hazard classification identified in the search results, but a conservative approach using appropriate personal

protective equipment (PPE), including gloves and safety glasses, is essential [1].

3. I cannot find a decomposition temperature for this material. How can I assess its thermal stability?

In the absence of direct data, you should treat it as a stable organic compound at room temperature. For

experimental procedures involving heating, exercise caution. The thermophysical property data from NIST

[3] can be used to model its behavior under various temperatures and pressures. It is advisable to conduct

small-scale thermal stability tests under controlled conditions if high-temperature applications are planned.

Recommended Experimental Stability Assessment

Since specific stability data is limited, you may need to empirically determine the stability profile for your

specific application. The diagram below outlines a logical workflow for assessing the storage stability of 5-

Ethyl-2-nonanol in your laboratory.
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Experimental Protocol for Stability Testing:

Sample Preparation: Aliquot 5-Ethyl-2-nonanol into several small, clean vials (e.g., 2 mL clear and
amber glass vials).

Stress Conditions:
Thermal: Store vials at elevated temperatures (e.g., 40°C, 60°C) in ovens and under

refrigeration (4°C) for comparison.
Light: Expose clear vials to intense visible and UV light (using a photostability chamber), while

storing amber vials in the dark as a control.
Humidity: Place samples in a desiccator with a saturated salt solution to maintain a high

relative humidity (e.g., 75% RH).
Analysis: At predetermined time points (e.g., 1, 2, 4 weeks), analyze the samples.

Purity: Use Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the formation of any
decomposition products and changes in the main peak area [4].

Identity: Use Fourier-Transform Infrared Spectroscopy (FTIR) to check for changes in
functional groups (O-H, C-H, C-O stretches).

Physical Inspection: Check for any changes in color, clarity, or the formation of precipitate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1513154?utm_src=pdf-bulk
https://www.smolecule.com/products/s1513154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

